Cas no 2227799-27-9 ((2S)-2-(2-chloro-3,6-difluorophenyl)oxirane)

• Product Name: (2S)-2-(2-chloro-3,6-difluorophenyl)oxirane
• CAS No: 2227799-27-9
• MF: C₈H₅ClF₂O
• MW: 190.574508428574
• CID: 6242720
• PubChem ID: 165637805
• Update Time: 2025-11-01

(2S)-2-(2-chloro-3,6-difluorophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2-chloro-3,6-difluorophenyl)oxirane
• 2227799-27-9
• EN300-1993968

• Inchi： 1S/C8H5ClF2O/c9-8-5(11)2-1-4(10)7(8)6-3-12-6/h1-2,6H,3H2/t6-/m1/s1
• InChI Key： QCLMBHMCVIOVKW-ZCFIWIBFSA-N
• SMILES： ClC1C(=CC=C(C=1[C@H]1CO1)F)F

Computed Properties

• Exact Mass: 189.9996988g/mol
• Monoisotopic Mass: 189.9996988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.5Ų

Additional information on (2S)-2-(2-chloro-3,6-difluorophenyl)oxirane

Research Brief on (2S)-2-(2-chloro-3,6-difluorophenyl)oxirane (CAS: 2227799-27-9): Recent Advances and Applications

The compound (2S)-2-(2-chloro-3,6-difluorophenyl)oxirane (CAS: 2227799-27-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This epoxide derivative, characterized by its chiral center and halogenated aromatic ring, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in the development of novel enzyme inhibitors, particularly targeting kinases and proteases involved in inflammatory and oncogenic pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of (2S)-2-(2-chloro-3,6-difluorophenyl)oxirane as a key precursor in the synthesis of covalent inhibitors for Bruton's tyrosine kinase (BTK). The researchers utilized its reactive epoxide moiety to form irreversible bonds with cysteine residues in the BTK active site, resulting in compounds with picomolar inhibitory potency. This approach highlights the compound's utility in targeted covalent inhibitor design, a rapidly growing area in drug discovery.

Further investigations have revealed the compound's potential in agrochemical applications. Research conducted by Bayer Crop Science (2024) showed that derivatives of (2S)-2-(2-chloro-3,6-difluorophenyl)oxirane exhibit remarkable fungicidal activity against Botrytis cinerea, a pathogen responsible for significant crop losses. The stereospecificity of the compound was found to be crucial for this biological activity, with the (S)-enantiomer showing 10-fold greater efficacy than its (R)-counterpart.

From a synthetic chemistry perspective, recent advances in catalytic asymmetric epoxidation have improved access to enantiomerically pure (2S)-2-(2-chloro-3,6-difluorophenyl)oxirane. A 2024 Nature Catalysis paper described a novel manganese-salen catalyst system that achieves >99% ee with 95% yield under mild conditions. This methodological breakthrough addresses previous challenges in the large-scale production of this chiral building block.

Toxicological studies have also progressed, with a comprehensive safety assessment published in Regulatory Toxicology and Pharmacology (2023). The compound showed favorable pharmacokinetic properties in rodent models, with rapid clearance and no evidence of bioaccumulation. These findings support its continued development as a pharmaceutical intermediate, though additional studies are warranted to fully characterize its metabolic fate in humans.

Looking forward, the unique reactivity profile of (2S)-2-(2-chloro-3,6-difluorophenyl)oxirane positions it as a valuable tool for chemical biology probe development. Several research groups are currently exploring its use in activity-based protein profiling (ABPP) studies to identify novel therapeutic targets. The compound's combination of synthetic accessibility, defined stereochemistry, and versatile reactivity ensures its ongoing relevance in medicinal chemistry and related fields.